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Compound of Interest

Compound Name: MS-PEG5-t-butyl ester

Cat. No.: B609355 Get Quote

Essential Safety and Handling of MS-PEG5-t-
butyl ester
Disclaimer: No specific Safety Data Sheet (SDS) for MS-PEG5-t-butyl ester was located. The

following information is synthesized from data on similar polyethylene glycol (PEG) and t-butyl

ester compounds and should be used as a guideline. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with MS-PEG5-t-butyl ester.

Physicochemical and Hazard Information
While detailed experimental data for MS-PEG5-t-butyl ester is limited, the following table

summarizes key computed properties and hazard information extrapolated from similar

compounds.
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Property Value/Information Source/Analogy

Molecular Formula C₁₆H₃₂O₇ PubChem CID: 57890909[1]

Molecular Weight 336.42 g/mol PubChem CID: 57890909[1]

CAS Number 874208-93-2 PubChem CID: 57890909[1]

Appearance
Likely a colorless to light

yellowish viscous liquid.

Analogy to Amino-PEG5-t-butyl

ester[2][3]

Health Hazards

May cause skin irritation,

serious eye irritation, and

respiratory tract irritation.[4]

Analogy to Amino-PEG5-t-butyl

ester[4]

Flammability
Likely requires preheating

before ignition can occur.

NFPA 704 rating for

Polyethylene Glycol 200[5]

Reactivity
Generally stable under normal

laboratory conditions.

NFPA 704 rating for

Polyethylene Glycol 200[5]

Hazard Ratings (Estimated):

System Health Flammability
Reactivity/Physical
Hazard

NFPA 704 1 1 0

HMIS® 2 1 0

Note: These ratings are estimates based on similar compounds and should be confirmed with a

specific SDS if one becomes available.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling MS-PEG5-t-butyl ester.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against

potential splashes.

Hand Protection Nitrile Gloves

Offers protection against a

range of chemicals. Inspect

gloves for any tears before

use.

Body Protection Laboratory Coat

A long-sleeved lab coat should

be worn to protect the skin and

clothing from contamination.

Respiratory Protection Chemical Fume Hood

All handling of this compound

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

Operational Plan: Handling and Storage
Safe Handling Protocol:

Preparation: Before handling, ensure that a chemical fume hood is operational and that all

necessary PPE is readily available and in good condition. An eyewash station and safety

shower should be accessible.[6]

Handling:

Conduct all work in a chemical fume hood.

Avoid direct contact with skin and eyes.[7]

Do not breathe in any fumes or vapors.[7]

Use compatible labware (e.g., glass, polyethylene).
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Keep the container tightly closed when not in use.[7][8]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[8]

Decontaminate all surfaces and equipment after use.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7]

For long-term storage, keeping the compound at -20°C is recommended for similar PEG

esters.[2][9][10]

Keep away from sources of ignition.[7]

Disposal Plan
Proper disposal of MS-PEG5-t-butyl ester and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Chemical Waste:

All unused MS-PEG5-t-butyl ester and solutions containing the compound must be

disposed of as hazardous chemical waste.

Collect liquid waste in a designated, labeled, and sealed container.

Contaminated Materials:

All disposable materials that have come into contact with the compound (e.g., gloves,

pipette tips, absorbent paper) must be disposed of as solid hazardous waste.

Place these materials in a clearly labeled, sealed bag or container.

General Guidelines:
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Do not dispose of this chemical down the drain.

Follow all local, state, and federal regulations for hazardous waste disposal.

Consult your institution's EHS department for specific disposal procedures.

Workflow and Logical Relationships
The following diagram illustrates the key steps and logical flow for the safe handling of MS-
PEG5-t-butyl ester.
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Caption: A workflow for the safe handling of MS-PEG5-t-butyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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